Cas no 2521-92-8 (Ethyl 2-(4-bromophenyl)aminoacetate)

• Product Name: Ethyl 2-(4-bromophenyl)aminoacetate
• CAS No: 2521-92-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 285653
• PubChem ID: 302643
• Update Time: 2025-11-01

Ethyl 2-(4-bromophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(4-bromophenyl)-, ethyl ester
• ethyl 2-(4-bromoanilino)acetate
• Ethyl N-(4-bromophenyl)glycinate
• 4-Brom-anilinoessigsaeure-aethylester
• AC1L70YP
• ethyl [(4-bromophenyl)amino]acetate
• ethyl 2-((4-bromophenyl)amino)acetate
• N-(4-bromo-phenyl)-glycine ethyl ester
• N-(4-Brom-phenyl)-glycin-aethylester
• N-< 4-Brom-phenyl> -glycin-aethylester
• N-< 4-Brom-phenyl> -glycin-ethylester
• NSC190325
• STK057788
• TOS-BB-1243
• F70060
• FS-5519
• Ethyl N-(4-bromophenyl)glycinate (Ph(4-Br)-Gly-OEt)
• NSC-190325
• 2521-92-8
• CS-0450083
• (4-Bromo-phenylamino)-acetic acid ethyl ester
• ETHYL 2-[(4-BROMOPHENYL)AMINO]ACETATE
• MFCD00461415
• EN300-101374
• Ethyl (4-bromophenyl)glycinate
• AKOS000254205
• BB 0241507
• SCHEMBL12924931
• ethyl (4-bromoanilino)acetate
• DTXSID70307174
• Ethyl2-((4-bromophenyl)amino)acetate
• Ethyl 2-(4-bromophenyl)aminoacetate

• MDL： MFCD00461415
• Inchi： 1S/C10H12BrNO2/c1-2-14-10(13)7-12-9-5-3-8(11)4-6-9/h3-6,12H,2,7H2,1H3
• InChI Key： SDVWUMUCGZEZNB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC(=O)OCC

Computed Properties

• Exact Mass: 257.00516
• Monoisotopic Mass: 257.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.449
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.579
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(4-bromophenyl)aminoacetate

Ethyl 2-(4-bromophenyl)aminoacetate (CAS No. 2521-92-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(4-bromophenyl)aminoacetate, identified by its Chemical Abstracts Service (CAS) number 2521-92-8, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its ethyl ester and brominated aromatic ring, has garnered considerable attention in the field of medicinal chemistry due to its versatile applications in drug development.

The structural motif of Ethyl 2-(4-bromophenyl)aminoacetate consists of an amino-substituted acetate ester attached to a phenyl ring substituted with a bromine atom. This specific arrangement makes it a valuable building block for constructing more complex molecular entities. The presence of both the amino and bromine functional groups provides multiple points for further chemical modification, enabling the synthesis of a wide array of pharmacologically active agents.

In recent years, Ethyl 2-(4-bromophenyl)aminoacetate has been extensively utilized in the development of novel therapeutic agents. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, central nervous system (CNS) disorders, and anti-inflammatory treatments. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.

One of the most notable applications of Ethyl 2-(4-bromophenyl)aminoacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By leveraging the reactivity of the bromine and amino groups, researchers have been able to design and synthesize highly potent kinase inhibitors that exhibit improved selectivity and efficacy. For instance, derivatives of Ethyl 2-(4-bromophenyl)aminoacetate have been incorporated into molecules that target specific kinases involved in tumor growth and progression.

The pharmaceutical industry has also explored the use of Ethyl 2-(4-bromophenyl)aminoacetate in the development of CNS drugs. The ability to modify both the aromatic ring and the amino group allows for fine-tuning of pharmacokinetic properties such as blood-brain barrier penetration and metabolic stability. Recent studies have demonstrated that compounds derived from this intermediate exhibit promising effects in models of neurodegenerative diseases, suggesting their potential as therapeutic candidates for conditions like Alzheimer's and Parkinson's disease.

Furthermore, Ethyl 2-(4-bromophenyl)aminoacetate has found utility in the creation of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Researchers have utilized this compound to develop novel non-steroidal anti-inflammatory drugs (NSAIDs) that offer improved safety profiles compared to traditional NSAIDs. The bromine atom facilitates the introduction of additional functional groups that can enhance binding affinity to inflammatory targets while minimizing off-target effects.

The synthetic methodologies employed in the preparation of Ethyl 2-(4-bromophenyl)aminoacetate are also worth mentioning. Typically, this compound is synthesized through multi-step organic transformations involving halogenation reactions on the phenyl ring followed by condensation with appropriate reagents to introduce the aminoacetate moiety. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this intermediate more accessible for industrial applications.

In conclusion, Ethyl 2-(4-bromophenyl)aminoacetate (CAS No. 2521-92-8) is a versatile and indispensable intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.